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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloropropane

Cat. No.: B089638 Get Quote

This guide provides detailed information for the safe handling and disposal of 1,1,1,3-
Tetrachloropropane waste, tailored for research, scientific, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,1,1,3-Tetrachloropropane?

A1: 1,1,1,3-Tetrachloropropane is classified as a flammable liquid and is harmful if swallowed.

It can cause serious eye irritation and skin irritation.[1][2] It is crucial to handle this chemical

with appropriate personal protective equipment in a well-ventilated area.

Q2: What personal protective equipment (PPE) is required when handling 1,1,1,3-
Tetrachloropropane waste?

A2: A comprehensive PPE protocol is necessary to ensure personnel safety. This includes, but

is not limited to, safety goggles, chemical-resistant gloves, and protective clothing. In case of

potential inhalation exposure, a respirator may be required.

Q3: How should I store 1,1,1,3-Tetrachloropropane waste before disposal?

A3: Store 1,1,1,3-Tetrachloropropane waste in a tightly closed, compatible container.[1][2]

The storage area should be cool, dry, and well-ventilated, away from sources of ignition.[1][2]

Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical name.
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Q4: What is the appropriate EPA hazardous waste code for 1,1,1,3-Tetrachloropropane
waste?

A4: As a spent halogenated solvent, 1,1,1,3-Tetrachloropropane waste likely falls under the

EPA hazardous waste codes F001 or F002.[3][4][5] These codes are for spent halogenated

solvents from degreasing or other specific uses.[3][4][5] Always confirm with your institution's

environmental health and safety (EHS) department for precise classification.

Q5: Can I dispose of small amounts of 1,1,1,3-Tetrachloropropane waste down the drain?

A5: No, you should never dispose of 1,1,1,3-Tetrachloropropane or any halogenated solvent

down the drain.[6] This is harmful to the environment and is a violation of environmental

regulations. All waste must be collected and disposed of through a licensed hazardous waste

contractor.[6]

Troubleshooting Guides
Issue: Accidental Spill of 1,1,1,3-Tetrachloropropane

Solution:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated to disperse vapors.

Control Ignition Sources: As 1,1,1,3-Tetrachloropropane is flammable, eliminate all

potential ignition sources in the vicinity.[1][2]

Don Appropriate PPE: Before attempting to clean the spill, responders must wear the

appropriate PPE as outlined in the data table below.

Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the

spill.[4] Do not use combustible materials like sawdust.

Collect and Dispose: Carefully collect the absorbed material into a designated, labeled

hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning

materials as hazardous waste.
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Report: Report the spill to your institution's EHS department.

Issue: Improperly Labeled Waste Container

Solution:

Do Not Move: If you encounter a container with unknown contents, do not move it.

Isolate the Area: Secure the area to prevent accidental exposure.

Consult EHS: Immediately contact your EHS department. They have the expertise and

equipment to safely identify and handle the unknown waste.

Future Prevention: Ensure all personnel are trained on proper waste labeling procedures. All

hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name of all contents, and the approximate percentages of each component.

Data Presentation
Table 1: Personal Protective Equipment (PPE) for Handling 1,1,1,3-Tetrachloropropane
Waste
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Body Part PPE Specification Rationale

Eyes/Face
Tightly fitting safety goggles or

a face shield.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hands
Chemical-resistant gloves

(e.g., Viton®, nitrile).

Prevents skin contact which

can cause irritation.[1][2]

Body
Chemical-resistant apron or

lab coat.

Protects against accidental

splashes and contamination of

personal clothing.

Respiratory

Use in a well-ventilated area. If

ventilation is inadequate or for

large spills, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Protects against inhalation of

harmful vapors.

Experimental Protocols
Protocol: Small-Scale Spill Cleanup of 1,1,1,3-Tetrachloropropane (<100 mL)

Preparation:

Ensure a chemical spill kit is readily available.

Confirm the location of the nearest safety shower and eyewash station.

Don the appropriate PPE as specified in Table 1.

Procedure:

If safe to do so, stop the source of the spill.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads), starting from the outside and working inwards to prevent spreading.

Allow the absorbent material to fully soak up the liquid.
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Using non-sparking scoops or tools, carefully collect the absorbed material.

Place the contaminated absorbent material into a designated, leak-proof hazardous waste

container.

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol). Place

the used cloth in the same hazardous waste container.

Seal the hazardous waste container.

Properly label the container with "Hazardous Waste," "1,1,1,3-Tetrachloropropane Spill

Debris," and the date.

Post-Cleanup:

Remove and dispose of contaminated PPE in the hazardous waste container.

Wash hands thoroughly with soap and water.

Arrange for the disposal of the hazardous waste through your institution's EHS

department.

Mandatory Visualization
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Caption: Workflow for the safe handling and disposal of 1,1,1,3-Tetrachloropropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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